Cas no 66148-15-0 (Nicotinic Acid-d4)

• Product name: Nicotinic Acid-d4
• CAS No: 66148-15-0
• MF: C₆H₅NO₂
• MW: 123.1094
• CID: 502637
• PubChem ID: 24871967

Nicotinic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• 3-Pyridine-2,4,5,6-d4-carboxylicacid
• Nicotinic Acid-d4
• Nicotinic-d4 Acid
• 2,4,5,6-tetradeuteriopyridine-3-carboxylic acid

• Inchi： InChI=1S/C6H5NO2/c8-6(9)5-2-1-3-7-4-5/h1-4H,(H,8,9)/i1D,2D,3D,4D
• InChI Key： PVNIIMVLHYAWGP-RHQRLBAQSA-N
• SMILES： C1([2H])=C([2H])C(=C([2H])N=C1[2H])C(=O)O

Computed Properties

• Exact Mass: 127.05700
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Melting Point: 236-239 °C (lit.)
• Flash Point: Fahrenheit: 379.4 ° f < br / > Celsius: 193 ° C < br / >
• PSA: 50.19000
• LogP: 0.77980
• Solubility: Not available

Nicotinic Acid-d4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38